Cas no 897478-24-9 (2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole)

2-(4-Cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole is a structurally distinct benzothiazole derivative featuring a cyclopropanecarbonyl-substituted piperazine moiety. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, particularly in targeting central nervous system (CNS) disorders or microbial infections. The ethoxy group at the 4-position enhances lipophilicity, potentially improving membrane permeability, while the piperazine ring contributes to conformational flexibility and binding affinity. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound’s stability and well-defined reactivity profile support its utility in exploratory research and lead optimization studies.

2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole structure

897478-24-9 structure

Product Name:2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole

CAS No:897478-24-9

MF:C₁₇H₂₁N₃O₂S

MW:331.432542562485

CID:5488119

Update Time:2025-10-31

2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- cyclopropyl-[4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
- 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole
- Inchi： 1S/C17H21N3O2S/c1-2-22-13-4-3-5-14-15(13)18-17(23-14)20-10-8-19(9-11-20)16(21)12-6-7-12/h3-5,12H,2,6-11H2,1H3
- InChI Key： SJYTYAVRKYMPIQ-UHFFFAOYSA-N
- SMILES： C(C1CC1)(N1CCN(C2=NC3=C(OCC)C=CC=C3S2)CC1)=O

2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2609-1698-2μmol	2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole	897478-24-9	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2609-1698-5μmol	2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole	897478-24-9	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2609-1698-10μmol	2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole	897478-24-9	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2609-1698-20μmol	2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole	897478-24-9	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2609-1698-1mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole	897478-24-9	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2609-1698-2mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole	897478-24-9	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2609-1698-3mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole	897478-24-9	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2609-1698-4mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole	897478-24-9	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2609-1698-5mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole	897478-24-9	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2609-1698-10mg	2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole	897478-24-9	90%+	10mg	$118.5	2023-05-16

2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole Related Literature

1. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole

Recent Advances in the Study of 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole (CAS: 897478-24-9)

In recent years, the compound 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole (CAS: 897478-24-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The latest studies have focused on elucidating its molecular mechanisms, optimizing its pharmacological properties, and exploring its clinical applicability.

One of the key findings from recent research is the compound's ability to interact with specific protein targets involved in inflammatory and oncogenic pathways. Structural analysis has revealed that the cyclopropanecarbonylpiperazine moiety plays a critical role in binding to these targets, while the ethoxybenzothiazole group enhances its bioavailability and metabolic stability. These insights have paved the way for the development of more potent and selective analogs.

In vitro and in vivo studies have demonstrated the compound's efficacy in reducing inflammation and inhibiting tumor growth in various models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole exhibited significant anti-proliferative activity against several cancer cell lines, with IC50 values in the low micromolar range. Additionally, its favorable pharmacokinetic profile suggests potential for oral administration.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structure-activity relationship (SAR) studies to identify modifications that could enhance its therapeutic index. Computational modeling and high-throughput screening are being employed to accelerate this process.

In conclusion, 2-(4-cyclopropanecarbonylpiperazin-1-yl)-4-ethoxy-1,3-benzothiazole represents a valuable scaffold for further drug development. Its unique chemical structure and biological activity make it a compelling candidate for treating diseases with unmet medical needs. Future studies will likely focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic potential.